Cas no 1804863-67-9 (Ethyl 4-(bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate)
Ethyl 4-(bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate
-
- Inchi: 1S/C11H10BrF3INO3/c1-2-19-8(18)3-6-5-17-10(16)9(7(6)4-12)20-11(13,14)15/h5H,2-4H2,1H3
- InChI Key: FKHREZXLLSEFHV-UHFFFAOYSA-N
- SMILES: IC1=C(C(CBr)=C(C=N1)CC(=O)OCC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 333
- XLogP3: 3.4
- Topological Polar Surface Area: 48.4
Ethyl 4-(bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029089923-1g |
Ethyl 4-(bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate |
1804863-67-9 | 97% | 1g |
$1,445.30 | 2022-04-01 |
Ethyl 4-(bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on Ethyl 4-(bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate
Ethyl 4-(bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804863-67-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Ethyl 4-(bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate, identified by its CAS number 1804863-67-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular diseases. Its unique structural features, including the presence of both bromomethyl and iodo substituents, make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents.
The Ethyl 4-(bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate molecule is characterized by a pyridine core that is functionalized with multiple reactive groups. The bromomethyl group at the 4-position provides a site for nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. Meanwhile, the iodo substituent at the 2-position offers another layer of reactivity, allowing for further derivatization through cross-coupling reactions such as Suzuki or Stille couplings. The trifluoromethoxy group at the 3-position not only enhances the lipophilicity of the compound but also contributes to its metabolic stability, making it an attractive scaffold for drug development.
In recent years, there has been a growing interest in the use of halogenated pyridines as building blocks in medicinal chemistry. Halogen atoms, particularly bromine and iodine, are known to improve the binding affinity of small molecules to their biological targets by increasing hydrophobic interactions and facilitating hydrogen bonding. The Ethyl 4-(bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate structure exemplifies this trend, as it combines multiple halogen atoms with a reactive ester group to create a versatile platform for drug discovery.
One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The bromomethyl and iodo groups can be selectively modified to introduce specific residues that interact with key amino acid residues in kinase active sites. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are overexpressed in many cancer cell lines. The trifluoromethoxy group further enhances the binding affinity by participating in non-covalent interactions with the kinase hinge region.
The pharmaceutical industry has also explored the use of this compound in developing treatments for neurological disorders. Pyridine derivatives have shown promise in modulating neurotransmitter receptors and ion channels, which are critical targets for drugs used in conditions such as Alzheimer's disease and Parkinson's disease. The unique reactivity of Ethyl 4-(bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate allows medicinal chemists to fine-tune the pharmacological properties of their candidates by introducing various functional groups while maintaining a core pyridine scaffold that is known to interact favorably with biological targets.
In addition to its role in drug development, this compound has found utility in materials science and agrochemical research. Its ability to undergo diverse chemical transformations makes it a valuable precursor for synthesizing complex organic molecules with applications ranging from advanced materials to crop protection agents. The presence of multiple reactive sites allows for extensive structural modifications, enabling researchers to tailor the properties of their products to specific needs.
The synthesis of Ethyl 4-(bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate typically involves multi-step organic reactions that require precise control over reaction conditions. Key steps often include halogenation reactions to introduce the bromomethyl and iodo substituents, followed by functional group transformations such as esterification and etherification. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are frequently employed to achieve high yields and purity.
The growing body of research on halogenated pyridines underscores their importance as pharmacophores in modern drug discovery. The structural features of compounds like Ethyl 4-(bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate, which combine halogen atoms with other functional groups such as esters and trifluoromethoxy groups, make them exceptionally versatile intermediates. These compounds continue to inspire new synthetic strategies and provide fertile ground for exploring novel therapeutic interventions across multiple disease areas.
In conclusion, Ethyl 4-(bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804863-67-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and reactivity profile make it an indispensable tool for researchers developing innovative treatments for neurological disorders, cardiovascular diseases, and other conditions. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in shaping the future of medicine.
1804863-67-9 (Ethyl 4-(bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)